Cas no 2228403-88-9 (1-{pyrazolo1,5-apyridin-3-yl}cyclopentane-1-carboxylic acid)

• Product Name: 1-{pyrazolo1,5-apyridin-3-yl}cyclopentane-1-carboxylic acid
• CAS No: 2228403-88-9
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5913851
• PubChem ID: 165613227
• Update Time: 2025-05-24

1-{pyrazolo1,5-apyridin-3-yl}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{pyrazolo1,5-apyridin-3-yl}cyclopentane-1-carboxylic acid
• EN300-1749444
• 1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopentane-1-carboxylic acid
• 2228403-88-9

• Inchi： 1S/C13H14N2O2/c16-12(17)13(6-2-3-7-13)10-9-14-15-8-4-1-5-11(10)15/h1,4-5,8-9H,2-3,6-7H2,(H,16,17)
• InChI Key： HLXNHODBJIBLRG-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=NN3C=CC=CC3=2)CCCC1)=O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.6Ų

Additional information on 1-{pyrazolo1,5-apyridin-3-yl}cyclopentane-1-carboxylic acid

Comprehensive Overview of 1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopentane-1-carboxylic acid (CAS No. 2228403-88-9)

1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopentane-1-carboxylic acid (CAS No. 2228403-88-9) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The compound belongs to the class of pyrazolo[1,5-a]pyridine derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial effects. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of small-molecule inhibitors targeting specific enzymes or receptors.

The molecular structure of 1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopentane-1-carboxylic acid combines a pyrazolo[1,5-a]pyridine core with a cyclopentane carboxylic acid moiety, offering a versatile scaffold for medicinal chemistry optimization. This hybrid structure enhances its binding affinity to biological targets while improving pharmacokinetic properties such as solubility and metabolic stability. Recent studies highlight its potential as a lead compound for treating chronic inflammatory diseases, with some derivatives showing promising results in preclinical trials.

In the context of current research trends, 1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopentane-1-carboxylic acid aligns with the growing demand for targeted therapies and precision medicine. Its mechanism of action is hypothesized to involve modulation of key signaling pathways, such as the JAK-STAT or NF-κB pathways, which are critical in autoimmune disorders and cancer progression. Additionally, its low toxicity profile and high selectivity make it a candidate for further development in combination therapies.

From a synthetic chemistry perspective, the preparation of CAS No. 2228403-88-9 involves multi-step organic reactions, including cyclization and carboxylation steps. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity. Analytical characterization using NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms its structural integrity, ensuring reproducibility for industrial-scale production.

The agrochemical industry also shows interest in pyrazolo[1,5-a]pyridine derivatives due to their potential as eco-friendly pesticides. Early studies suggest that 1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopentane-1-carboxylic acid could act as a growth regulator or antifungal agent, addressing the need for sustainable crop protection solutions. This dual applicability in pharmaceuticals and agriculture underscores its commercial viability.

As the scientific community continues to investigate CAS No. 2228403-88-9, questions frequently arise about its patent status, supply chain availability, and collaborative research opportunities. Companies specializing in custom synthesis and contract research are actively offering this compound to support academic and industrial projects. Furthermore, computational modeling and AI-driven drug design are being leveraged to optimize its derivatives for enhanced efficacy.

In conclusion, 1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopentane-1-carboxylic acid represents a cutting-edge compound with multifaceted applications. Its development reflects broader trends in green chemistry, personalized medicine, and sustainable agriculture, making it a subject of ongoing innovation. Stakeholders are encouraged to monitor advancements in its clinical translation and commercial exploitation.